methyl 6-chloro-1,1-dioxo-2-[2-oxo-2-(piperidin-1-yl)ethyl]-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate
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Description
Methyl 6-chloro-1,1-dioxo-2-[2-oxo-2-(piperidin-1-yl)ethyl]-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate is a useful research compound. Its molecular formula is C23H23ClN2O5S and its molecular weight is 474.96. The purity is usually 95%.
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Scientific Research Applications
Synthesis of New Heterocyclic Compounds
A significant application involves the synthesis of novel heterocyclic derivatives through microwave irradiation and multicomponent reactions. These methods offer efficient routes to diverse structures, showcasing the versatility of the core chemical framework in facilitating the generation of compounds with potential biological activities (Abdalha, El-Regal, El-Kassaby, & Ali, 2011). For instance, the synthesis of tetrahydrobenzo[b]thiophene derivatives under microwave irradiation highlights innovative approaches to chemical synthesis, leveraging the unique reactivity of this scaffold for the development of potentially bioactive molecules.
Biological Activities Exploration
Research efforts have been directed towards evaluating the antimicrobial and insecticidal activities of synthesized compounds. For example, compounds synthesized from the core chemical structure demonstrated moderate insecticidal activity against specific pests, indicating their potential utility in agricultural or pest control applications (Li, Tian, & Wang, 2013). Furthermore, the exploration of antimicrobial properties has led to the identification of compounds with antibacterial activities, suggesting their relevance in the search for new antimicrobial agents (Faty, Hussein, & Youssef, 2010).
Development of Novel Methodologies
The chemical framework has served as a basis for developing new synthetic methodologies, contributing to the broader field of organic synthesis. For instance, the synthesis of biologically active 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides demonstrates the application of ultrasonic mediated N-alkylation, showcasing novel techniques that could streamline the production of heterocyclic compounds (Zia-ur-Rehman et al., 2009).
Properties
IUPAC Name |
methyl 6-chloro-1,1-dioxo-2-(2-oxo-2-piperidin-1-ylethyl)-4-phenyl-1λ6,2-benzothiazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23ClN2O5S/c1-31-23(28)22-21(16-8-4-2-5-9-16)18-14-17(24)10-11-19(18)32(29,30)26(22)15-20(27)25-12-6-3-7-13-25/h2,4-5,8-11,14H,3,6-7,12-13,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWLYZXXBKCJZRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=C(C=CC(=C2)Cl)S(=O)(=O)N1CC(=O)N3CCCCC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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